Cas no 1251347-84-8 (1-(O-tolyl)ethane-1-sulfonyl chloride)

• Product Name: 1-(O-tolyl)ethane-1-sulfonyl chloride
• CAS No: 1251347-84-8
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• CID: 5158183
• Update Time: 2025-05-26

1-(O-tolyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(O-tolyl)ethane-1-sulfonyl chloride
• 1-(2-methylphenyl)ethane-1-sulfonyl chloride
• Benzenemethanesulfonyl chloride, α,2-dimethyl-

• Inchi： 1S/C9H11ClO2S/c1-7-5-3-4-6-9(7)8(2)13(10,11)12/h3-6,8H,1-2H3
• InChI Key： IVKDALWMBJQSDT-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=CC=CC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(O-tolyl)ethane-1-sulfonyl chloride

Research Brief on 1-(O-tolyl)ethane-1-sulfonyl chloride (CAS: 1251347-84-8): Recent Advances and Applications

1-(O-tolyl)ethane-1-sulfonyl chloride (CAS: 1251347-84-8) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of sulfonamide-based therapeutics. Recent studies have highlighted its potential in drug discovery, medicinal chemistry, and targeted protein modification, making it a subject of ongoing investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-(O-tolyl)ethane-1-sulfonyl chloride as a key building block for the synthesis of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms. The research demonstrated that derivatives of this compound exhibited high selectivity and potency against cancer-associated isoforms, suggesting its potential in oncology drug development. The study also emphasized the compound's favorable reactivity profile, which allows for efficient conjugation with various nucleophiles under mild conditions.

In the field of chemical biology, researchers have utilized 1-(O-tolyl)ethane-1-sulfonyl chloride for selective protein labeling. A recent Nature Chemical Biology publication (2024) described its application in chemoproteomic studies, where it was used to modify cysteine residues in target proteins. This approach enabled the identification of novel drug binding sites and facilitated the development of covalent inhibitors for challenging therapeutic targets. The study reported excellent labeling efficiency and minimal off-target effects, highlighting the compound's utility in proteome-wide studies.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 1-(O-tolyl)ethane-1-sulfonyl chloride. A 2024 patent application disclosed an improved synthetic route that enhances yield while reducing hazardous byproducts. This development addresses previous challenges associated with the compound's industrial-scale production and storage stability, potentially expanding its commercial availability for research applications.

The safety profile and handling requirements of 1-(O-tolyl)ethane-1-sulfonyl chloride have been recently reviewed in Chemical Research in Toxicology (2023). While the compound exhibits typical sulfonyl chloride reactivity (moisture sensitivity and potential for exothermic reactions), proper handling under inert atmosphere and low temperatures has been shown to mitigate most risks. The review emphasized the importance of appropriate personal protective equipment when working with this reagent, particularly eye protection and acid-resistant gloves.

Looking forward, the unique properties of 1-(O-tolyl)ethane-1-sulfonyl chloride continue to inspire innovative applications. Current research directions include its use in the development of antibody-drug conjugates (ADCs), where its selective reactivity with protein thiols offers advantages over traditional linker chemistries. Additionally, its potential in PET tracer development is being explored, leveraging the incorporation of radioisotopes into sulfonamide scaffolds for diagnostic imaging applications.